Solifenacin N-Oxide
Solifenacin N-Oxide
Solifenacin N-oxide is an inactive metabolite of the muscarinic receptor antagonist solifenacin. It is also a potential impurity found in commercial preparations of solifenacin. Solifenacin N-oxide is formed when solifenacin is stored under oxidative conditions.
Brand Name:
Vulcanchem
CAS No.:
180272-28-0
VCID:
VC0026704
InChI:
InChI=1S/C23H26N2O3/c26-23(28-21-16-25(27)14-11-18(21)12-15-25)24-13-10-17-6-4-5-9-20(17)22(24)19-7-2-1-3-8-19/h1-9,18,21-22H,10-16H2/t18?,21-,22-,25?/m0/s1
SMILES:
C1C[N+]2(CCC1C(C2)OC(=O)N3CCC4=CC=CC=C4C3C5=CC=CC=C5)[O-]
Molecular Formula:
C23H26N2O3
Molecular Weight:
378.5 g/mol
Solifenacin N-Oxide
CAS No.: 180272-28-0
Cat. No.: VC0026704
Molecular Formula: C23H26N2O3
Molecular Weight: 378.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Solifenacin N-oxide is an inactive metabolite of the muscarinic receptor antagonist solifenacin. It is also a potential impurity found in commercial preparations of solifenacin. Solifenacin N-oxide is formed when solifenacin is stored under oxidative conditions. |
|---|---|
| CAS No. | 180272-28-0 |
| Molecular Formula | C23H26N2O3 |
| Molecular Weight | 378.5 g/mol |
| IUPAC Name | [(3R)-1-oxido-1-azoniabicyclo[2.2.2]octan-3-yl] (1S)-1-phenyl-3,4-dihydro-1H-isoquinoline-2-carboxylate |
| Standard InChI | InChI=1S/C23H26N2O3/c26-23(28-21-16-25(27)14-11-18(21)12-15-25)24-13-10-17-6-4-5-9-20(17)22(24)19-7-2-1-3-8-19/h1-9,18,21-22H,10-16H2/t18?,21-,22-,25?/m0/s1 |
| Standard InChI Key | PNHAPLMCCXMFAI-QYYKVDRLSA-N |
| Isomeric SMILES | C1C[N+]2(CCC1[C@H](C2)OC(=O)N3CCC4=CC=CC=C4[C@@H]3C5=CC=CC=C5)[O-] |
| SMILES | C1C[N+]2(CCC1C(C2)OC(=O)N3CCC4=CC=CC=C4C3C5=CC=CC=C5)[O-] |
| Canonical SMILES | C1C[N+]2(CCC1C(C2)OC(=O)N3CCC4=CC=CC=C4C3C5=CC=CC=C5)[O-] |
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